1-(4-fluorophenyl)-N-mesitylcyclopropanecarboxamide
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Description
1-(4-fluorophenyl)-N-mesitylcyclopropanecarboxamide is a useful research compound. Its molecular formula is C19H20FNO and its molecular weight is 297.373. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Applications in Organic Chemistry
Fluorinated compounds, such as 1-(4-fluorophenyl)-N-mesitylcyclopropanecarboxamide, are pivotal in the development of advanced materials due to their unique chemical properties. For instance, the practical synthesis of 2-Fluoro-4-bromobiphenyl demonstrates the importance of fluorinated intermediates in the manufacture of non-steroidal anti-inflammatory materials, highlighting the role of such compounds in enhancing the efficiency and sustainability of chemical synthesis processes (Qiu et al., 2009).
Influence on Liquid Crystal Technologies
Fluorinated liquid crystals are another area where compounds like this compound find application. The incorporation of fluorine atoms into liquid crystals significantly alters their physical properties, such as melting point and optical anisotropy, paving the way for the development of advanced display technologies and materials (Hird, 2007).
Role in Neurodegenerative Disease Treatment
In pharmacology, fluorinated compounds are explored for their potential in treating neurodegenerative diseases. Adamantane derivatives, for example, have shown promise in the treatment of conditions like Alzheimer's and Parkinson's disease, underscoring the significant therapeutic potential of fluorinated scaffolds (Dembitsky et al., 2020).
Environmental Implications and Degradation
The environmental fate and biodegradability of polyfluoroalkyl substances (PFAS), which share a structural resemblance to this compound, are critically important. Studies on microbial degradation of such chemicals highlight the challenges and potential strategies for mitigating their environmental impact, emphasizing the need for understanding the ecological consequences of fluorinated compounds (Liu & Avendaño, 2013).
Fluorinated Compounds in Molecular Imaging
In the field of molecular imaging, the toxicity of organic fluorophores used in cancer diagnosis has been examined, indicating the critical balance between the beneficial and adverse effects of fluorinated compounds in clinical applications. This research underscores the importance of safety assessments for fluorophores in medical diagnostics (Alford et al., 2009).
Properties
IUPAC Name |
1-(4-fluorophenyl)-N-(2,4,6-trimethylphenyl)cyclopropane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20FNO/c1-12-10-13(2)17(14(3)11-12)21-18(22)19(8-9-19)15-4-6-16(20)7-5-15/h4-7,10-11H,8-9H2,1-3H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDVKQWQRWCSNJW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)NC(=O)C2(CC2)C3=CC=C(C=C3)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20FNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.